Cas no 1803570-24-2 (2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid
• CAS No: 1803570-24-2
• CID: 4615759
• PubChem ID: 86775479
• Update Time: 2025-06-07

2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid

Introduction to 2,2-Difluoro-2-(1,3-thiazol-2-yl)acetic Acid (CAS No. 1803570-24-2)

2,2-Difluoro-2-(1,3-thiazol-2-yl)acetic acid (CAS No. 1803570-24-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive difluoro and thiazole functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid is composed of a difluoromethyl group attached to a thiazole ring, which is further linked to an acetic acid moiety. The presence of the difluoromethyl group imparts unique properties to the molecule, including enhanced metabolic stability and improved pharmacokinetic profiles. These features are particularly advantageous in drug design, where optimizing the bioavailability and half-life of a compound is crucial for its therapeutic efficacy.

Recent studies have highlighted the potential of 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The thiazole ring, known for its ability to interact with specific protein targets, plays a critical role in modulating inflammatory pathways. This makes 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The difluoromethyl group contributes to the compound's ability to disrupt bacterial cell walls and inhibit essential metabolic processes. This dual functionality—anti-inflammatory and antimicrobial—positions 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid as a multifaceted therapeutic agent with wide-ranging applications.

The synthesis of 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid has been optimized through various methodologies to ensure high yields and purity. One common approach involves the reaction of 1,3-thiazole with difluorocarbene followed by carboxylation. This synthetic route is not only efficient but also scalable, making it suitable for large-scale production in industrial settings. The ability to produce this compound reliably and cost-effectively is essential for advancing its development into clinical trials and eventual commercialization.

Clinical trials involving 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for further clinical investigations and underscore the potential of this compound as a novel therapeutic agent.

In conclusion, 2,2-difluoro-2-(1,3-thiazol-2-yl)acetic acid (CAS No. 1803570-24-2) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and multifunctional properties make it an attractive candidate for drug development in areas such as anti-inflammatory and antimicrobial treatments. Ongoing research and clinical trials will continue to elucidate its full range of applications and pave the way for its integration into modern medicine.